Cas no 1806315-88-7 (2-Difluoromethoxy-3-fluoroisonicotinic acid)

• Product Name: 2-Difluoromethoxy-3-fluoroisonicotinic acid
• CAS No: 1806315-88-7
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD28789665
• CID: 4707366
• Update Time: 2025-05-20

2-Difluoromethoxy-3-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-3-fluoroisonicotinic acid

• MDL： MFCD28789665
• Inchi： 1S/C7H4F3NO3/c8-4-3(6(12)13)1-2-11-5(4)14-7(9)10/h1-2,7H,(H,12,13)
• InChI Key： BRNDMRCEXAZOBP-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 59.4

Additional information on 2-Difluoromethoxy-3-fluoroisonicotinic acid

2-Difluoromethoxy-3-fluoroisonicotinic Acid: A Comprehensive Overview

2-Difluoromethoxy-3-fluoroisonicotinic acid, identified by the CAS number 1806315-88-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluoromethoxy group at the 2-position and a fluoro substituent at the 3-position on an isonicotinic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and potential industrial applications.

The synthesis of 2-Difluoromethoxy-3-fluoroisonicotinic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, thereby enhancing the yield and purity of the compound. These improvements are particularly significant for large-scale manufacturing, where efficiency and cost-effectiveness are paramount.

One of the most notable applications of this compound lies in its potential as a precursor in drug development. The isonicotinic acid moiety is known to exhibit bioactivity across various biological systems, making it a valuable starting material for designing novel therapeutic agents. For instance, studies have shown that derivatives of this compound may possess anti-inflammatory, antioxidant, or antimicrobial properties. These findings underscore its relevance in the pharmaceutical industry, where there is a constant demand for innovative drug candidates.

In addition to its pharmacological applications, 2-Difluoromethoxy-3-fluoroisonicotinic acid has also been explored for its role in agrochemicals. The presence of fluorine atoms in its structure contributes to its stability and bioavailability, which are critical factors in pesticide development. Recent research has focused on evaluating its efficacy as a herbicide or fungicide, with promising results indicating potential use in crop protection.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Such applications could pave the way for novel materials with tailored electronic properties, which are highly sought after in electronics and catalysis.

From an environmental standpoint, understanding the fate and transport of 2-Difluoromethoxy-3-fluoroisonicotinic acid in natural systems is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques to monitor its degradation pathways under various environmental conditions. These efforts aim to ensure that any industrial application of this compound aligns with sustainability goals and minimizes ecological disruption.

In conclusion, 2-Difluoromethoxy-3-fluoroisonicotinic acid, CAS number 1806315-88-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.